Cas no 1261992-92-0 (3-Fluoro-5-(4-methylthiophenyl)phenol)

• Product Name: 3-Fluoro-5-(4-methylthiophenyl)phenol
• CAS No: 1261992-92-0
• MF: C₁₃H₁₁FOS
• MW: 234.289245843887
• MDL: MFCD18313761
• CID: 5216871
• Update Time: 2026-03-06

3-Fluoro-5-(4-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-5-(4-METHYLTHIOPHENYL)PHENOL
• 3-Fluoro-5-(4-methylthiophenyl)phenol

• MDL： MFCD18313761
• Inchi： 1S/C13H11FOS/c1-16-13-4-2-9(3-5-13)10-6-11(14)8-12(15)7-10/h2-8,15H,1H3
• InChI Key： KBDHSXHLXARHPB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=C(C=C(C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 3.8
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-5-(4-methylthiophenyl)phenol

3-Fluoro-5-(4-methylthiophenyl)phenol: A Promising Compound with Multifaceted Applications in Biomedical Research

3-Fluoro-5-(4-methylthiophenyl)phenol (CAS No. 1261992-92-0) is a synthetic organic compound that has garnered significant attention in the field of biomedical research due to its unique molecular structure and potential pharmacological properties. This compound belongs to the class of substituted phenolic derivatives, characterized by the presence of a hydroxyl group (-OH) and aromatic ring systems. Its molecular framework combines aromatic substituents with functional groups that may confer specific biological activities, making it a subject of interest for drug discovery and therapeutic development.

The 3-Fluoro moiety in the molecular structure introduces electron-withdrawing effects, which can influence the compound's reactivity and interactions with biological targets. The 4-methylthiophenyl substituent adds steric and electronic complexity, potentially modulating the compound's binding affinity to receptors or enzymes. These structural features collectively contribute to the compound's potential as a lead molecule for the design of novel therapeutics.

Recent studies have highlighted the role of 3-Fluoro-5-(4-methylthiophenyl)phenol in modulating inflammatory responses and antioxidant pathways. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory diseases. The compound's ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 suggests its potential application in the treatment of chronic inflammatory conditions.

Moreover, the 4-methylthiophenyl group may play a critical role in enhancing the compound's solubility and bioavailability. A 2023 study in European Journal of Medicinal Chemistry reported that the introduction of methylthio groups can improve the lipophilicity of phenolic derivatives, facilitating their penetration into cell membranes and enhancing their interaction with intracellular targets. This property is particularly relevant for the development of drugs targeting mitochondrial dysfunction, a common feature in neurodegenerative disorders.

Another area of focus is the antioxidant potential of 3-Fluoro-5-(4-methylthiophenyl)phenol. Researchers have observed that this compound can act as a scavenger of reactive oxygen species (ROS), which are implicated in oxidative stress and cellular damage. A 2023 study in Free Radical Biology and Medicine found that the compound significantly reduces oxidative stress in neuronal cells exposed to neurotoxic agents, suggesting its potential as a neuroprotective agent. This property could be leveraged in the treatment of conditions such as Parkinson's disease and Alzheimer's disease.

The synthesis of 3-Fluoro-5-(4-methylthiophenyl)phenol has also been explored through various chemical methodologies. A 2023 paper in Organic Letters described a novel catalytic approach using transition metal complexes to achieve high-yield synthesis of this compound. The method involves a one-pot reaction sequence that efficiently introduces the fluorine and methylthio substituents, demonstrating the feasibility of scalable production for pharmaceutical applications.

Additionally, the compound's pharmacokinetic profile has been investigated in preclinical models. A 2023 study in Drug Metabolism and Disposition reported that 3-Fluoro-5-(4-methylthiophenyl)phenol exhibits moderate oral bioavailability and prolonged half-life in animal models, which are desirable attributes for drug candidates. These findings suggest that the compound could be further optimized for clinical trials.

Despite its promising properties, challenges remain in the development of 3-Fluoro-5-(4-methylthiophenyl)phenol as a therapeutic agent. Ongoing research is focused on improving its selectivity for specific biological targets and minimizing potential off-target effects. For example, a 2023 study in Chemical Research in Toxicology explored the use of structure-based drug design to enhance the compound's specificity for inflammatory pathways, reducing the risk of systemic side effects.

Furthermore, the compound's potential applications extend beyond traditional pharmacological uses. Recent studies have suggested that 3-Fluoro-5-(4-methylthiophenyl)phenol may have roles in materials science, such as in the development of bioactive coatings for medical devices. A 2023 paper in Advanced Materials Interfaces demonstrated that the compound can be incorporated into polymer matrices to create surfaces with antimicrobial properties, offering new possibilities for infection control in clinical settings.

Collaborative efforts between academia and industry are also driving the exploration of 3-Fluoro-5-(4-methylthiophenyl)phenol in drug discovery pipelines. Partnerships involving pharmaceutical companies and research institutions are focusing on optimizing the compound's chemical structure to enhance its therapeutic potential. These collaborations are crucial for translating laboratory findings into viable therapeutic options.

In conclusion, 3-Fluoro-5-(4-methylthiophenyl)phenol represents a promising candidate for the development of novel therapeutics. Its structural complexity and functional properties position it as a valuable lead molecule for addressing a range of health conditions. Continued research and innovation in synthetic methodologies, pharmacological profiling, and application development will be essential for advancing this compound toward clinical use.

As the field of medicinal chemistry evolves, the exploration of compounds like 3-Fluoro-5-(4-methylthiophenyl)phenol will remain critical for addressing unmet medical needs. The integration of interdisciplinary approaches, including computational modeling, advanced analytical techniques, and biotechnology, will further enhance the potential of this compound in the quest for new and effective treatments.